Cas no 62315-01-9 (Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester)

62315-01-9 structure
Product name:Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester
Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester
- methyl 2-hydroxy-5-(naphthalen-1-ylmethyl)benzoate
- DTXSID90809721
- Methyl 2-hydroxy-5-[(naphthalen-1-yl)methyl]benzoate
- 62315-01-9
-
- Inchi: InChI=1S/C19H16O3/c1-22-19(21)17-12-13(9-10-18(17)20)11-15-7-4-6-14-5-2-3-8-16(14)15/h2-10,12,20H,11H2,1H3
- InChI Key: CXJFIWMOOMIRLP-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C=CC(=C1)CC2=CC=CC3=CC=CC=C32)O
Computed Properties
- Exact Mass: 292.10998
- Monoisotopic Mass: 292.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 5.1
Experimental Properties
- PSA: 46.53
Benzoic acid, 2-hydroxy-5-(1-naphthalenylmethyl)-, methyl ester Related Literature
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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